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Introduction
(S)-Trolox, a cell-permeable, water-soluble analog of vitamin E, is a potent antioxidant widely

utilized as a standard in antioxidant capacity assays and for mitigating oxidative stress in

biological systems.[1][2] Its efficacy in experimental settings is fundamentally dependent on its

solubility in appropriate solvents to ensure accurate concentration, bioavailability, and stability.

This document provides a comprehensive overview of the solubility of (S)-Trolox in common

laboratory solvents, along with a detailed protocol for determining its solubility.

Data Presentation: (S)-Trolox Solubility
The solubility of (S)-Trolox can vary based on the solvent, temperature, and pH. The following

table summarizes the approximate solubility of (S)-Trolox in several common laboratory

solvents based on available data. It is important to note that these values are estimates, and

empirical determination is recommended for precise applications.
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Solvent
Solubility (approx.
mg/mL)

Molar
Concentration
(approx. mM)

Notes

Dimethyl Sulfoxide

(DMSO)
20 - 25[1][3][4][5] 79.9 - 99.9

Hygroscopic DMSO

can affect solubility;

use freshly opened

solvent.[6][7][8]

Ethanol 25 - 150[1][4][5] 99.9 - 599.3

Stock solutions in

ethanol are reported

to be stable for up to

one month at -20°C.

[5]

Dimethylformamide

(DMF)
~30[1] ~119.9 ---

Methanol Soluble[9] Not specified
Described as "fully

soluble".[9]

Phosphate-Buffered

Saline (PBS), pH 7.2
~3[1][3] ~12.0

Aqueous solutions are

not recommended for

storage for more than

one day.[1][3]

Water 0.5 (slightly soluble)[5] 2.0

Solubility in water is

pH-dependent and

increases at alkaline

pH.[4][10]

Molecular Weight of (S)-Trolox is approximately 250.29 g/mol .

Experimental Protocol: Determination of (S)-Trolox
Solubility using the Shake-Flask Method
This protocol outlines a reliable and widely accepted method for determining the equilibrium

solubility of a compound.[11]
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Materials:

(S)-Trolox powder

Selected solvent(s) of interest

Sealed glass vials or flasks

Temperature-controlled shaker or agitator

Centrifuge

Chemically inert syringe filters (e.g., PTFE, 0.22 µm)

High-Performance Liquid Chromatography (HPLC) system or a calibrated UV-Vis

spectrophotometer

Volumetric flasks and pipettes

Analytical balance

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of (S)-Trolox powder to a known volume of the selected solvent in

a sealed glass vial. The presence of undissolved solid is crucial to ensure saturation.

Tightly seal the vial to prevent solvent evaporation.

Equilibration:

Place the vial in a temperature-controlled shaker or agitator.

Agitate the mixture at a constant temperature (e.g., 25°C) for a sufficient period (typically

24-72 hours) to allow the solution to reach equilibrium.[11]

Phase Separation:
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After equilibration, allow the vial to stand undisturbed to let the excess solid settle.

To ensure complete separation of the undissolved solid, centrifuge the vial at a moderate

speed.[11]

Sample Collection and Filtration:

Carefully aspirate a known volume of the clear supernatant using a pipette, ensuring no

solid particles are disturbed.

Filter the collected supernatant through a chemically inert syringe filter (e.g., 0.22 µm

PTFE) into a clean vial.[11] This step removes any remaining microscopic particles.

Quantification of Solute:

Prepare a series of standard solutions of (S)-Trolox with known concentrations in the

same solvent.

Analyze the filtered saturated solution and the standard solutions using a suitable

analytical method like HPLC or UV-Vis spectrophotometry to determine the concentration

of (S)-Trolox.[11]

Generate a calibration curve from the standard solutions to accurately quantify the

concentration in the saturated sample.

Data Reporting:

Express the solubility in standard units such as mg/mL or molarity (mol/L) at the specified

temperature.[11]

Visualization of Experimental Workflow
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1. Preparation of Saturated Solution
(Excess (S)-Trolox in Solvent)

2. Equilibration
(Agitation at Constant Temperature for 24-72h)

3. Phase Separation
(Centrifugation)

4. Sample Collection & Filtration
(Supernatant through 0.22 µm filter)

5. Quantification of Solute
(HPLC or UV-Vis Spectrophotometry)

6. Data Reporting
(Solubility in mg/mL or Molarity)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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